Cas no 69674-27-7 (6-Bromo-4-methylquinazoline)

• Product Name: 6-Bromo-4-methylquinazoline
• CAS No: 69674-27-7
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD09834640
• CID: 502255
• PubChem ID: 53427707
• Update Time: 2025-10-30

6-Bromo-4-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methylquinazoline
• Quinazoline,6-bromo-4-methyl-
• 6-bromanyl-4-methyl-quinazoline
• Quinazoline,6-bromo-4-methyl
• AKOS016011757
• A836596
• BS-49862
• Z1269235208
• 69674-27-7
• MFCD09834640
• E83885
• EN300-133160
• FT-0702212
• DTXSID60699616
• SCHEMBL8021772
• 6-bromo-4-methyl-quinazoline
• CS-0233385
• DB-074203
• 4-Methyl-6-bromoquinazoline

• MDL： MFCD09834640
• Inchi： 1S/C9H7BrN2/c1-6-8-4-7(10)2-3-9(8)12-5-11-6/h2-5H,1H3
• InChI Key： AQONPSNFIBNMQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C)N=CN=2

Computed Properties

• Exact Mass: 221.97900
• Monoisotopic Mass: 221.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.566
• Boiling Point: 320.098°C at 760 mmHg
• Flash Point: 147.39°C
• Refractive Index: 1.663
• PSA: 25.78000
• LogP: 2.70070

Additional information on 6-Bromo-4-methylquinazoline

6-Bromo-4-methylquinazoline: A Comprehensive Overview

6-Bromo-4-methylquinazoline, identified by the CAS number 69674-27-7, is a heterocyclic aromatic compound with significant potential in various fields of chemical research and application. This compound belongs to the quinazoline family, which is a class of bicyclic compounds consisting of a benzene ring fused with a pyrimidine ring. The presence of bromine and methyl groups at specific positions on the quinazoline skeleton imparts unique chemical and biological properties to this compound.

The synthesis of 6-Bromo-4-methylquinazoline has been extensively studied, with researchers exploring various synthetic pathways to optimize its production. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in modern chemical synthesis.

In terms of applications, 6-Bromo-4-methylquinazoline has shown promise in the field of medicinal chemistry. It has been investigated as a potential lead compound for drug development, particularly in the design of anticancer agents. Studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to modulate key cellular pathways involved in cancer progression makes it a valuable candidate for further preclinical studies.

The structural features of 6-Bromo-4-methylquinazoline also make it an attractive molecule for materials science applications. Its aromaticity and heterocyclic nature contribute to its stability and electronic properties, which are desirable in the development of advanced materials such as organic semiconductors and photovoltaic devices. Recent research has explored its use as a building block in the synthesis of two-dimensional materials, where its unique electronic configuration could enhance device performance.

From a mechanistic standpoint, the reactivity of 6-Bromo-4-methylquinazoline is influenced by the electron-withdrawing bromine substituent and the electron-donating methyl group. These substituents create a balance of electronic effects that can be exploited in various chemical transformations. For example, bromine's electron-withdrawing nature facilitates nucleophilic aromatic substitution reactions, while the methyl group provides steric bulk that can influence reaction selectivity.

In conclusion, 6-Bromo-4-methylquinazoline, with its CAS number 69674-27-7, represents a versatile compound with diverse applications across multiple disciplines. Its role in drug discovery, materials science, and synthetic chemistry highlights its significance in contemporary research. As scientific advancements continue to unfold, this compound is expected to contribute even more significantly to innovative solutions in these fields.